Cas no 22900-85-2 (ethyl 4-methyl-2-(propan-2-yl)amino-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 4-methyl-2-(propan-2-yl)amino-1,3-thiazole-5-carboxylate
• CAS No: 22900-85-2
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• MDL: MFCD06739340
• CID: 2857570
• PubChem ID: 7174216
• Update Time: 2025-04-21

ethyl 4-methyl-2-(propan-2-yl)amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-methyl-2-(propan-2-yl)amino-1,3-thiazole-5-carboxylate
• Ethyl2-(isopropylamino)-4-methylthiazole-5-carboxylate
• 2-Isopropylamino-4-methyl-thiazole-5-carboxylic acid ethyl ester
• 22900-85-2
• Ethyl 4-methyl-2-[(1-methylethyl)amino]-5-thiazolecarboxylate
• AKOS000312674
• ethyl 4-methyl-2-[(propan-2-yl)amino]-1,3-thiazole-5-carboxylate
• DTXSID201181934
• Ethyl 2-(isopropylamino)-4-methylthiazole-5-carboxylate
• EN300-230388
• ETHYL 2-(ISOPROPYLAMINO)-4-METHYL-1,3-THIAZOLE-5-CARBOXYLATE
• ethyl 4-methyl-2-(propan-2-ylamino)-1,3-thiazole-5-carboxylate
• STK350458

• MDL： MFCD06739340
• Inchi： 1S/C10H16N2O2S/c1-5-14-9(13)8-7(4)12-10(15-8)11-6(2)3/h6H,5H2,1-4H3,(H,11,12)
• InChI Key： UBPBGCZFCHQGBW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1NC(C)C

Computed Properties

• Exact Mass: 228.09324893Da
• Monoisotopic Mass: 228.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.5Ų